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Q1: Our preclinical data for a §-PKC inhibitor was strong, but the clinical trial failed. What happened
in the PROTECTION-AMI trial?

The PROTECTION-AMI phase IIb trial serves as a critical case study for the transition from preclinical

promise to clinical failure.

¢ Clinical Trial Summary: The trial investigated delcasertib, a selective 8-PKC inhibitor, as an adjunct
to primary PCI in patients with acute ST-segment elevation myocardial infarction (STEMI) [1] [2].

¢ Primary Outcome: The trial did not meet its primary endpoint. Administration of delcasertib via
intravenous infusion at three different doses (50, 150, or 450 mg/h) showed no significant reduction
in infarct size compared to placebo, as measured by creatine kinase-MB area under the curve
(AUC) [3] [1] [4].

e Secondary Outcomes: Consistent with the primary outcome, no benefits were observed in other
measures, including ECG ST-segment recovery or left ventricular ejection fraction at three months [1]
[5]. There was also no difference in clinical outcomes (death, heart failure, serious arrhythmias) [1].

Table 1: Key Quantitative Results from PROTECTION-AMI Trial (Anterior STEMI Cohort)

Delcasertib 50 Delcasertib 150 Delcasertib 450

Endpoint Placebo

mg/h mg/h mg/h
CK-MB AUC (median, 5,156 5,043 4,419 5,253 [1]
ng-h/mL)
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Delcasertib 50 Delcasertib 150 Delcasertib 450

Endpoint Placebo

mg/h mg/h mg/h
ST-segment Recovery 8,377 7,707 7,779 8,188 [4]
AUC (uV-min)
LVEF <30% at 3 months 8.6% 5.1% 7.3% 9.0% [4]
(%)

Q2: Were there any positive signals or specific patient subgroups that responded?

A prospectively defined subgroup analysis provided a hint of biological activity, though it was not

statistically significant.

¢ TIMI Flow Subgroup: In patients with completely occluded arteries (TIMI flow grade 0/1) before
PCl—a group at highest risk for reperfusion injury—there was a non-significant, dose-related trend
toward reduced infarct size [3] [4]. This suggests that the drug might have had an effect if the
ischemic territory was still fully vulnerable at the time of treatment.

Q3: What are the leading hypotheses for why delcasertib failed?

Expert analysis following the trial points to several common challenges in translating cardioprotection.

¢ Timing of Administration: In humans, the exact duration of ischemia is uncertain. A key question is
whether the drug was administered too late in the ischemic process to be effective [5] [4].

¢ Route of Administration: An earlier, smaller study (DELTA-MI) used intracoronary administration
and showed positive biomarker trends [5]. The switch to intravenous infusion in the larger trial may
have influenced drug delivery to the ischemic tissue [5].

¢ A Known Difficult Frontier: The lead investigator noted that preventing reperfusion injury is "one of
the last frontiers" in heart attack treatment, with a long history of promising agents failing in large
clinical trials [5]. The failure of delcasertib was described as "another one bites the dust" in this
challenging field [5] [4].

Q4: What is the current status of delcasertib development?

Following the negative results of the PROTECTION-AMI trial:

¢ Bristol-Myers Squibb ended its partnership and discontinued development for the acute Ml
indication [5] [4].
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o KAI Pharmaceuticals had expressed interest in exploring other indications, such as stroke or
coronary artery bypass graft (CABG) surgery [5] [4]. Publicly available data on these developments is
limited.

Experimental Protocols for Cardioprotection Research

The following workflow generalizes the core methodology used in the PROTECTION-AMI trial, which can

serve as a reference for designing similar studies.

Patient Population:
Acute Anterior STEMI
Presenting <6h from symptom onset

Randomization

: (Delcasertib 1V Infusion)
Placebo IV Infusion)) | poses: 50, 150, 450 mgih

Primary PCI
(Standard of Care)
Primary Endpoint: Secondary Endpoints:
Infarct Size (CK-MB AUC) ECG ST Recovery, 3-month LVEF

Click to download full resolution via product page

[ Control Group Treatment Group
( )

Key Protocol Details:

¢ Intervention: The study drug (or placebo) was initiated immediately after randomization and
before the PCI procedure, and continued as an 1V infusion for approximately 2.5 hours after
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angioplasty [3] [5].

e Standard of Care: All other care, including the PCI procedure itself and use of
antiplatelet/antithrombotic agents, was administered according to each institution's practice, ensuring
the trial tested the drug as an adjunct to real-world care [3].

o Key Assessments:

o Infarct Size: Measured via serial blood tests for creatine kinase-MB (CK-MB) to calculate the
total area under the curve (AUC) [1] [4].

o Myocardial Reperfusion: Assessed by ECG ST-segment recovery [1] [4].

o Long-term Function: Left ventricular ejection fraction (LVEF) was measured by
echocardiography or similar imaging at a 3-month follow-up [3] [1].

Mechanism of Action & Signaling Pathway

Delcasertib is a selective inhibitor of the delta isoform of protein kinase C (6-PKC). The intended

mechanism for reducing reperfusion injury is summarized below.

Ischemia/Reperfusion Delcasertib

Activation of Selective Inhibition
0-Protein Kinase C (8-PKC) of 8-PKC

Implicated in opening of the
Mitochondrial Permeability
Transition Pore (MPTP)

Intended Outcome:
Reduced Infarct Size

Mediates mitochondrial injury
and apoptosis/necrosis

Lethal Reperfusion Injury

(Cardiomyocyte Death)

Click to download full resolution via product page
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The diagrams and data from the PROTECTION-AMI trial highlight the significant translational challenge in
cardioprotection. The field has since shifted towards exploring other strategies, such as remote ischemic
conditioning and mitoprotective agents targeting the mPTP, though these also face challenges in consistent

clinical application [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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